Imidazole-1-butyric acid, 2-methyl-, ethyl ester

Specification

• CAS No.: 110525-53-6
• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: ethyl 4-(2-methylimidazol-1-yl)butanoate
• Standard InChI: InChI=1S/C10H16N2O2/c1-3-14-10(13)5-4-7-12-8-6-11-9(12)2/h6,8H,3-5,7H2,1-2H3
• Standard InChI Key: WBOLHIIQVPGIJV-UHFFFAOYSA-N
• SMILES: CCOC(=O)CCCN1C=CN=C1C
• Canonical SMILES: CCOC(=O)CCCN1C=CN=C1C

Introduction

Chemical Identity and Basic Properties

Nomenclature and Identification

Imidazole-1-butyric acid, 2-methyl-, ethyl ester is an imidazole derivative with specific structural modifications. Its systematic nomenclature reflects the presence of a 2-methyl substituent on the imidazole ring and an ethyl ester group on the butanoic acid chain. The compound is also known by its synonym 4-(2-METHYLIMIDAZOL-1-YL)BUTYRIC ACID ETHYL ESTER. This compound possesses a unique chemical identity that distinguishes it from related imidazole derivatives.

The chemical identification parameters for this compound are summarized in the following table:

Parameter	Value
CAS Registry Number	110525-53-6
Molecular Formula	C₁₀H₁₆N₂O₂
Molecular Weight	196.25 g/mol
Synonyms	4-(2-METHYLIMIDAZOL-1-YL)BUTYRIC ACID ETHYL ESTER

Physical and Chemical Properties

The physical and chemical properties of Imidazole-1-butyric acid, 2-methyl-, ethyl ester provide insight into its behavior under various conditions. Based on predictive models, this compound exhibits specific physicochemical characteristics that influence its potential applications and handling requirements.

Property	Value	Method
Density	1.07±0.1 g/cm³	Predicted
Boiling Point	334.3±25.0 °C	Predicted
pKa	7.72±0.31	Predicted

These properties indicate that the compound is a relatively high-boiling liquid or solid with moderate density. The pKa value suggests that the compound possesses weak acid-base properties, which may be relevant for its chemical reactivity and biological interactions.

Structural Characteristics and Related Compounds

Molecular Structure Analysis

The structure of Imidazole-1-butyric acid, 2-methyl-, ethyl ester consists of three main components: a 2-methylimidazole ring, a four-carbon butanoic acid chain, and an ethyl ester group. The imidazole ring contains two nitrogen atoms in a five-membered aromatic heterocycle, with a methyl group attached at the 2-position. The butanoic acid chain connects to one of the nitrogen atoms in the imidazole ring, and the carboxylic acid group is esterified with an ethyl group.

This structural arrangement gives the molecule unique electronic and steric properties that influence its chemical behavior and potential biological activities. The imidazole ring, being aromatic and containing two nitrogen atoms, contributes to the compound's ability to participate in hydrogen bonding and other intermolecular interactions.

Structural Analogs and Relationships

Several structurally related compounds provide context for understanding Imidazole-1-butyric acid, 2-methyl-, ethyl ester:

• Imidazole-1-butyric acid, ethyl ester (CAS: 72338-57-9) lacks the 2-methyl group but otherwise has an identical structure with molecular formula C₉H₁₄N₂O₂ and molecular weight of 182.22 g/mol.

• Ethyl 2-amino-4-(2-methyl-1H-imidazol-1-yl)butanoate (C₁₀H₁₇N₃O₂) contains an additional amino group compared to our target compound, giving it a molecular weight of 211.26 g/mol.

• 1-Butyl-2-methylimidazole (CAS: 13435-22-8) represents another related structure with a direct butyl substituent rather than a butanoic acid ester chain.

• 2-Methylimidazole (CAS: 693-98-1) serves as a fundamental building block for these compounds, with a simple structure consisting of just the imidazole ring with a methyl substituent at the 2-position.

Understanding these structural relationships helps contextualize the chemical behavior and potential applications of Imidazole-1-butyric acid, 2-methyl-, ethyl ester within the broader family of imidazole derivatives.

Synthesis Methods and Preparation

Reaction Conditions and Considerations

For optimal synthesis of this compound, several factors would need to be considered:

• Temperature control: The reaction would likely require moderate heating to facilitate the substitution reaction

• Reaction time: Sufficient time would be needed to ensure complete conversion

• Base selection: The choice of base is critical for deprotonating the imidazole and promoting the substitution reaction

• Purification: Chromatographic techniques would likely be necessary to isolate the pure product

For the related compound 4-IMIDAZOL-1-YL-BUTYRIC ACID, a synthesis from imidazole and gamma-butyrolactone with potassium hydride has been reported with a yield of 94%. This suggests that high-yielding synthetic routes for Imidazole-1-butyric acid, 2-methyl-, ethyl ester might be achievable with appropriate optimization.

Analytical Characterization

Spectral Properties and Identification Methods

For the identification and characterization of Imidazole-1-butyric acid, 2-methyl-, ethyl ester, several analytical techniques would typically be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would reveal the characteristic signals for the imidazole ring, methyl group, butanoic acid chain, and ethyl ester functionality.

• Mass Spectrometry: This would confirm the molecular weight of 196.25 g/mol and provide fragmentation patterns characteristic of the compound's structure.

• Infrared (IR) Spectroscopy: This would reveal characteristic absorption bands for the C=O stretching of the ester group, C-N stretching of the imidazole ring, and other functional group absorptions.

• High-Performance Liquid Chromatography (HPLC): This would be useful for assessing the purity of the compound and for separation from structural analogs or synthesis impurities.

Physical Property Measurements

The predicted physical properties provide initial insights, but experimental determination would be necessary for accurate characterization:

• Melting/boiling point determination

• Solubility testing in various solvents

• UV-Visible spectroscopy to determine absorption characteristics

• Optical rotation measurements if the compound contains chiral centers

These analytical approaches would enable comprehensive characterization of Imidazole-1-butyric acid, 2-methyl-, ethyl ester for research and application purposes.